Cas no 2732255-98-8 (rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2732255-98-8
• MF: C₁₈H₁₇BrN₂O₂
• MW: 373.243783712387
• CID: 5628378
• PubChem ID: 165925176
• Update Time: 2025-09-25

rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2732255-98-8
• EN300-28301136
• rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C18H17BrN2O2/c19-15-6-7-16(20-9-15)18-8-14(18)10-21(12-18)17(22)23-11-13-4-2-1-3-5-13/h1-7,9,14H,8,10-12H2/t14-,18-/m0/s1
• InChI Key： CWPLGAUAUCEYQQ-KSSFIOAISA-N
• SMILES： BrC1=CN=C(C=C1)[C@@]12CN(C(=O)OCC3C=CC=CC=3)C[C@@H]1C2

Computed Properties

• Exact Mass: 372.04734g/mol
• Monoisotopic Mass: 372.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on rac-benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate

Professional Introduction to rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate (CAS No. 2732255-98-8)

The compound rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate, identified by its CAS number 2732255-98-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its intricate molecular framework, which includes a benzyl moiety and a brominated pyridine ring. These structural features contribute to its unique chemical properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the azabicyclo structure further enhances its pharmacological relevance, as such scaffolds are often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate is particularly noteworthy, as the (1R,5R) configuration suggests a high degree of enantioselectivity. This is crucial in medicinal chemistry, where the efficacy and safety of a drug are often dependent on its specific stereochemical configuration.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and inflammation. For instance, studies have shown that similar scaffolds can interact with specific enzymes and receptors involved in disease pathways. The brominated pyridine ring, in particular, is known to enhance binding interactions with certain biological targets, making it an attractive moiety for drug design.

Recent research has also highlighted the importance of computational modeling in the optimization of such compounds. Advanced computational techniques have enabled scientists to predict the binding affinities and metabolic stability of molecules like rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate, thereby accelerating the drug discovery process. These simulations have provided valuable insights into how modifications to the molecular structure can improve pharmacological properties.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for various formulations. Its solubility profile, for example, can be tailored through structural modifications to enhance bioavailability. This is particularly important in drug development, where poor solubility can significantly limit a drug's efficacy.

The synthesis of rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves sophisticated techniques such as asymmetric catalysis and protecting group strategies, which are essential for constructing complex molecular architectures with high enantioselectivity.

Ongoing studies are exploring the potential of this compound as a lead molecule for developing novel therapeutics. By leveraging its unique structural features and functional groups, researchers aim to identify new pharmacological targets and develop drugs that offer improved efficacy and reduced side effects compared to existing treatments.

The role of this compound in medicinal chemistry underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions that address unmet medical needs.

In conclusion, rac-Benzyl (1R,5R)-1-(5-bromopyridin-2-yl)-3-azabicyclo3.1.0hexane-3-carboxylate (CAS No. 2732255-98-8) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, unique functional groups, and potential therapeutic applications make it a valuable asset in the quest for novel bioactive molecules.